Cas no 1807147-01-8 (3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1807147-01-8
• MF: C₉H₉F₅N₂
• MW: 240.173179388046
• CID: 4803699
• Update Time: 2025-10-30

3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2/c1-4-5(2-15)7(8(10)11)6(3-16-4)9(12,13)14/h3,8H,2,15H2,1H3
• InChI Key： CFPQWCLRLPEBCU-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CN=C(C)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine

Comprehensive Overview of 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine (CAS No. 1807147-01-8)

The compound 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine (CAS No. 1807147-01-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethyl and trifluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate metabolic pathways and enhance the stability of target compounds.

In recent years, the demand for fluorinated pyridine derivatives like 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine has surged due to their role in developing next-generation therapeutics. Fluorine incorporation is a key strategy in modern medicinal chemistry, as it improves bioavailability and metabolic resistance. This compound’s aminomethyl moiety further expands its utility, enabling facile conjugation with other pharmacophores. Its CAS No. 1807147-01-8 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the most discussed topics in the context of 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine is its potential role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, researchers are exploring novel scaffolds to design effective antibiotics. The trifluoromethyl group in this compound is known to enhance binding affinity to bacterial enzymes, making it a promising candidate for further study. Additionally, its difluoromethyl substituent contributes to improved lipophilicity, a critical factor in drug penetration.

Another area of interest is the compound’s application in agrochemicals. The pyridine core is a common motif in herbicides and pesticides, and the introduction of fluorine atoms can significantly boost their efficacy. Farmers and agrochemical companies are increasingly searching for compounds like CAS No. 1807147-01-8 to develop environmentally friendly solutions with reduced toxicity. This aligns with global trends toward sustainable agriculture and greener chemistry practices.

From a synthetic chemistry perspective, the preparation of 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine involves sophisticated fluorination techniques. Chemists often employ transition metal catalysts or organocatalysts to achieve high yields and selectivity. The compound’s CAS No. 1807147-01-8 is frequently referenced in patents and journal articles, underscoring its industrial importance. Researchers are also investigating scalable production methods to meet the growing demand.

In conclusion, 3-(Aminomethyl)-4-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine (CAS No. 1807147-01-8) represents a cutting-edge example of fluorinated heterocyclic chemistry. Its multifaceted applications in pharmaceuticals and agrochemicals, combined with its structural uniqueness, make it a subject of ongoing research. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.